2-(4-ethylphenoxy)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-3-13-7-9-15(10-8-13)21-12-17(19)18-14-5-4-6-16(11-14)20-2/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: PFBNLFQCMFVWCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

2-(4-ethylphenoxy)-N-(3-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as EMA-401 and is used in various studies related to pain management and inflammation.

Mechanism of Action

The mechanism of action of EMA-401 is not fully understood. However, it is believed to work by blocking the activity of a protein called the angiotensin II type 2 receptor (AT2R). This receptor is involved in the regulation of pain and inflammation, and blocking its activity can reduce pain and inflammation.
Biochemical and Physiological Effects:
EMA-401 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. Additionally, EMA-401 has been shown to reduce the activity of immune cells, such as macrophages and T cells, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMA-401 in lab experiments is its high specificity for the AT2R receptor. This makes it a useful tool for studying the role of this receptor in pain and inflammation. Additionally, EMA-401 has been shown to be effective in reducing pain and inflammation in animal models, which makes it a promising candidate for further research. However, one limitation of using EMA-401 in lab experiments is its relatively high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research related to EMA-401. One area of research is the development of new synthetic methods for EMA-401 that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of EMA-401 and its potential use in pain management and inflammation. Finally, there is a need for clinical trials to evaluate the safety and efficacy of EMA-401 in humans.

Synthesis Methods

EMA-401 is synthesized using a multistep process that involves the reaction of 3-methoxyphenylacetic acid and 4-ethylphenol. The resulting product is then subjected to various purification techniques, including recrystallization and column chromatography, to obtain pure EMA-401.

Scientific Research Applications

EMA-401 has been extensively studied for its potential use in pain management and inflammation. It has been shown to be effective in reducing pain in various animal models of neuropathic pain and inflammatory pain. Additionally, EMA-401 has been shown to reduce inflammation in animal models of arthritis and colitis.